![molecular formula C16H15ClO5 B2867496 Ethyl [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate CAS No. 304880-44-2](/img/structure/B2867496.png)
Ethyl [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate is a chemical compound with the molecular formula C16H15ClO5 . It has a molecular weight of 322.740 Da . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C16H15ClO5 . The InChI code for this compound is 1S/C14H11ClO5/c15-10-4-9-7-2-1-3-8 (7)14 (18)20-11 (9)5-12 (10)19-6-13 (16)17/h4-5H,1-3,6H2, (H,16,17) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 322.740 Da . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current literature.Scientific Research Applications
Synthesis and Chemical Characterization
Ethyl [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate, as part of the broader family of coumarin derivatives, has been synthesized and chemically characterized in various studies. The synthesis involves reactions that yield coumarin esters, which are then fully characterized by methods such as NMR, IR, and HRMS. These synthesized compounds have been explored for their significant antimicrobial activities, showcasing the chemical versatility and potential biological relevance of such compounds (Medimagh-Saidana et al., 2015).
Antimicrobial Activity
Research has demonstrated that certain coumarin derivatives, potentially including ethyl [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate, exhibit significant antimicrobial properties. These properties have been evaluated using methods like the disc diffusion method, highlighting the potential of these compounds in the development of new antimicrobial agents (Medimagh-Saidana et al., 2015).
Structural Analysis
The structural intricacies of similar coumarin derivatives have been detailed through studies involving single crystal X-ray diffraction, which helps in understanding the molecular geometry and potential interaction mechanisms of these compounds. Such structural analyses contribute to the broader understanding of how these compounds might interact with biological targets (Jyothi et al., 2017).
Molecular Interaction Studies
Hirshfeld surface analysis and fingerprint plots from structural studies provide insights into the nature of intermolecular contacts, contributing to our understanding of how ethyl [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate might interact at the molecular level, particularly in the context of its antimicrobial activity (Jyothi et al., 2017).
properties
IUPAC Name |
ethyl 2-[(8-chloro-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClO5/c1-2-20-15(18)8-21-14-7-13-11(6-12(14)17)9-4-3-5-10(9)16(19)22-13/h6-7H,2-5,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRGNMZITOZOFIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=C(C=C2C3=C(CCC3)C(=O)OC2=C1)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl [(8-chloro-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.